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Compound Name:
4-Chlorobenzhydrylamine

hydrochloride

CAS No.: 5267-39-0

Cat. No.: B195513

Get Quote

Abstract: This document provides a comprehensive technical overview of (4-Chlorophenyl)

(phenyl)methanamine hydrochloride, a significant chiral intermediate in the pharmaceutical

industry. It details the compound's chemical structure, physicochemical properties, and

spectroscopic profile. Furthermore, this guide presents detailed experimental protocols for its

synthesis and chiral resolution, and discusses its primary application as a key building block for

antihistaminic drugs such as Levocetirizine. The content is intended for researchers, scientists,

and professionals involved in drug discovery and development.

Chemical Structure and Properties
(4-Chlorophenyl)(phenyl)methanamine is a chiral amine, existing as two distinct enantiomers,

(R) and (S), and as a racemic mixture. The hydrochloride salt form enhances its stability and

solubility, making it suitable for various applications in pharmaceutical synthesis.[1] Its structure

consists of a central methane carbon bonded to a phenyl group, a 4-chlorophenyl group, an

amino group, and a hydrogen atom, which constitutes the chiral center.

Caption: 2D structure of (4-Chlorophenyl)(phenyl)methanamine hydrochloride.
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Chemical Identifiers
The following table summarizes the key identifiers for the racemic compound and its individual

enantiomers.

Identifier Racemic Form (R)-Enantiomer (S)-Enantiomer

CAS Number 28022-43-7 (HCl)[2] 451503-29-0 (HCl)[3] 451503-28-9 (HCl)[4]

Molecular Formula C13H13Cl2N (HCl)[1] C13H13Cl2N (HCl)[3] C13H13Cl2N (HCl)[5]

Molecular Weight 254.16 g/mol [6] 254.15 g/mol [3] 254.16 g/mol [5]

InChI Key

XAFODXGEQUOEKN

-UHFFFAOYNA-N

(Free Base)[1]

UHPRBUXOILBKFH-

BTQNPOSSSA-N

(HCl)[3][7]

N/A

Canonical SMILES

C1=CC=C(C=C1)C(C

2=CC=C(C=C2)Cl)N.

Cl[3]

C1=CC=C(C=C1)--

INVALID-LINK--

Cl)N.Cl[3]

N/A

Physicochemical Properties
This table outlines the key physical and chemical properties of the compound.
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Property Value Reference

Appearance
White to off-white crystalline

powder
[1][8]

Melting Point
300-305 °C (dec.) (racemic

HCl)
[2][6]

266-270 °C (dec.) ((S)-

enantiomer HCl)
[5]

Boiling Point 161 °C @ 0.9 Torr (free base) [2]

pKa 8.08 ± 0.10 (Predicted) [2]

Storage

Room temperature, inert

atmosphere, keep in dark

place

[1][2]

Spectroscopic Data
The structural elucidation of (4-Chlorophenyl)(phenyl)methanamine hydrochloride is confirmed

by various spectroscopic techniques. The data presented is representative of the racemic

mixture, as enantiomers are spectroscopically indistinguishable except for optical rotation.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR

Chemical Shift

(δ ppm)
Multiplicity Assignment Reference

Methine Proton 5.20 Singlet
CH proton at the

chiral center
[3]

¹³C NMR

(DEPT-135)

Chemical Shift

(δ ppm)
Signal Assignment Reference

Methine Carbon 59.18 Positive
CH carbon at the

chiral center
[3]
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Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment Reference

3370 - 3290 Strong, Broad N-H stretch (amine) [9]

3080 - 3020 Medium C-H stretch (aromatic) [9]

1600, 1490, 1450 Medium to Strong
C=C stretch

(aromatic)
[9]

1090 Strong C-N stretch [9]

1015 Strong C-Cl stretch [9]

825 Strong
C-H bend (para-

substituted)
[9]

Mass Spectrometry (MS)
Data obtained via Electron Ionization (EI).

m/z Relative Intensity Proposed Fragment Reference

217/219 High

[M]⁺ (Molecular ion

with ³⁵Cl/³⁷Cl

isotopes)

[9]

202/204 Medium [M-NH₂]⁺ [9]

182 Medium [M-Cl]⁺ [9]

167 High
[C₁₃H₁₁]⁺ (Benzhydryl

cation)
[9]

111/113 Medium [C₆H₄Cl]⁺ [9]

77 Medium [C₆H₅]⁺ [9]

Synthesis and Experimental Protocols
The synthesis of enantiomerically pure (4-Chlorophenyl)(phenyl)methanamine is crucial for its

use in pharmaceuticals. This is typically achieved either through direct asymmetric synthesis or
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by resolution of a racemic mixture.

Synthetic Workflow Overview
A common industrial approach involves the synthesis of the racemic amine followed by chiral

resolution. The process starts from 4-chlorobenzophenone, which is converted to its oxime and

then reduced to yield the racemic amine. The enantiomers are then separated using a chiral

resolving agent like tartaric acid.[9]
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Caption: General workflow for the synthesis and chiral resolution of (4-Chlorophenyl)

(phenyl)methanamine.

Experimental Protocol: Chiral Resolution via
Diastereomeric Salt Formation
This protocol is based on established methods for resolving racemic amines using a chiral acid.

[9][10]

Materials:

Racemic (±)-(4-Chlorophenyl)(phenyl)methanamine (1.0 equivalent)

(+)-Tartaric acid (0.5 equivalents)

Methanol

Procedure:

Dissolution: Dissolve the racemic (±)-(4-Chlorophenyl)(phenyl)methanamine in a minimal

amount of hot methanol in a suitable flask.

Prepare Resolving Agent: In a separate flask, dissolve (+)-tartaric acid in hot methanol.

Salt Formation: Slowly add the tartaric acid solution to the amine solution with constant

stirring.

Crystallization: Allow the resulting mixture to cool gradually to room temperature.

Subsequently, place the flask in an ice bath to promote the crystallization of the less soluble

diastereomeric salt.

Isolation: Collect the crystals by filtration and wash them with a small amount of cold

methanol to remove impurities and the more soluble diastereomer.

Liberation of Free Amine: The isolated diastereomeric salt is then treated with a base (e.g.,

aqueous sodium hydroxide) to neutralize the tartaric acid and liberate the enantiomerically

enriched free amine.
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Extraction: Extract the free amine using a suitable organic solvent (e.g., dichloromethane).

Purification: Dry the organic extract over an anhydrous salt (e.g., Na₂SO₄), filter, and

evaporate the solvent under reduced pressure to yield the enantiomerically pure amine.

Hydrochloride Salt Formation: To obtain the final hydrochloride salt, dissolve the purified

amine in a suitable solvent and treat with hydrochloric acid.[3]

Applications and Biological Relevance
(4-Chlorophenyl)(phenyl)methanamine hydrochloride is primarily valued as a key intermediate

in the synthesis of pharmaceuticals.[1][11] Its specific stereochemistry is often critical for the

efficacy and safety of the final drug product.[10]

Precursor to Levocetirizine
The (R)-enantiomer is a critical building block in the synthesis of Levocetirizine, a potent

second-generation antihistamine. Levocetirizine functions as a selective inverse agonist of the

histamine H1 receptor, which helps to relieve allergy symptoms. The stereochemical purity of

the starting material is essential, as the (S)-enantiomer may have different pharmacological or

toxicological profiles.[8]

Investigational Research
The compound has been investigated for its potential anesthetic and analgesic properties.[3]

Research suggests it may act as an antagonist at N-methyl-D-aspartate (NMDA) receptors,

which are involved in excitatory neurotransmission.[11] This activity highlights its potential for

development in areas beyond allergy treatment.
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Caption: Role of (R)-(4-Chlorophenyl)(phenyl)methanamine as a precursor to Levocetirizine

and its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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